Butanedioic acid, 2,3-dihydroxy-, didodecyl ester

• CAS No.: 176035-22-6
• Molecular Formula: C28H54O6
• Molecular Weight: 486.7 g/mol
• IUPAC Name: didodecyl 2,3-dihydroxybutanedioate
• InChI: InChI=1S/C28H54O6/c1-3-5-7-9-11-13-15-17-19-21-23-33-27(31)25(29)26(30)28(32)34-24-22-20-18-16-14-12-10-8-6-4-2/h25-26,29-30H,3-24H2,1-2H3
• InChI Key: XDQOYCJMMFRBQS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC(=O)C(C(C(=O)OCCCCCCCCCCCC)O)O

Description

Butanedioic acid, 2,3-dihydroxy-, didodecyl ester is a useful research compound. Its molecular formula is C28H54O6 and its molecular weight is 486.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 2 l three-necked flask equipped with a condenser and a stirring device, 372.7 g (2 mol) of dodecanol, 150.1 g (1 mol) of tartaric acid, 500 ml of toluene and 17.2 g (0.1 mol) of p-toluenesulfonic acid were placed, heated to 150° C. and reacted for 12 hours as azeotropic dehydration was run under refluxing toluene. The reaction solution was cooled to room temperature, and the toluene was distilled away under reduced pressure. The thus obtained oily material was submitted to chromatographic separation and purification on a column of silica gel (eluent: ethylacetate/hexane=1/1) to give 377.7 g of the intended compound as a colorless transparent liquid (yield: 77.6%).